Cas no 342806-74-0 (2,2-Diethyl 4-Methyl Pentane-2,2,4-tricarboxylate)

• Product Name: 2,2-Diethyl 4-Methyl Pentane-2,2,4-tricarboxylate
• CAS No: 342806-74-0
• MF: C₁₃H₂₂O₆
• MW: 274.310184955597
• CID: 2944082
• Update Time: 2023-08-09

2,2-Diethyl 4-Methyl Pentane-2,2,4-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,2-Diethyl 4-Methyl Pentane-2,2,4-tricarboxylate
• SY224676

• Inchi： 1S/C13H22O6/c1-6-18-11(15)13(4,12(16)19-7-2)8-9(3)10(14)17-5/h9H,6-8H2,1-5H3
• InChI Key： GTIGOFWFOXMYET-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(C)CC(C(=O)OC)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 318
• XLogP3: 2
• Topological Polar Surface Area: 78.9